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Compound of Interest

Compound Name: L-770644 dihydrochloride

CAS No.: 182251-68-9

Cat. No.: B1674094

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
L-770644 is a potent and selective agonist for the human β3 adrenergic receptor (β3-AR), a

key target in metabolic and other physiological processes. This document provides a

comprehensive technical overview of the chemical properties, mechanism of action, and

relevant experimental data for L-770644 dihydrochloride. It is intended to serve as a

foundational resource for researchers engaged in the study and development of β3-AR

agonists.

Chemical Properties
While detailed experimental data for the dihydrochloride salt is not readily available in public

literature, the properties of the parent compound, L-770644, have been reported. It is crucial to

note that the addition of two hydrochloride moieties will increase the molecular weight and

likely alter the solubility and stability profile. Further experimental characterization of the

dihydrochloride salt is recommended.
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Property Value Source

Molecular Formula
C30H37N7O4S (for parent

compound)
MedChemExpress

Molecular Weight
591.72 g/mol (for parent

compound)
MedChemExpress

Appearance Solid (presumed) -

Solubility
Data for dihydrochloride not

available.
-

Stability
Data for dihydrochloride not

available.
-

CAS Number
173901-95-6 (for parent

compound)
MedChemExpress

Biological Activity and In Vivo Data
L-770644 is a highly potent and selective agonist of the human β3 adrenergic receptor. Its

biological activity has been characterized in both in vitro and in vivo models.

Parameter Value Species Assay Reference

EC50 13 nM Human

β3 Adrenergic

Receptor

Activation

Shih T.L., et al.

(1999)[1]

Oral

Bioavailability

(%F)

27% Rat, Dog
Pharmacokinetic

Analysis

Shih T.L., et al.

(1999)[1]

ED50 0.21 mg/kg Rhesus Monkey Glycerolemia
Shih T.L., et al.

(1999)[1]

Mechanism of Action and Signaling Pathway
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As a β3 adrenergic receptor agonist, L-770644 mimics the action of endogenous

catecholamines, such as norepinephrine, at the β3-AR. The primary signaling cascade initiated

by β3-AR activation is the Gs-protein coupled pathway.

Upon binding of L-770644 to the β3-AR, a conformational change in the receptor activates the

associated heterotrimeric Gs protein. This leads to the dissociation of the Gαs subunit, which in

turn activates adenylyl cyclase. Activated adenylyl cyclase catalyzes the conversion of ATP to

cyclic AMP (cAMP). The subsequent increase in intracellular cAMP levels leads to the

activation of Protein Kinase A (PKA), which then phosphorylates various downstream targets,

leading to a cellular response.

Some studies on β3-AR signaling suggest the potential for alternative or parallel pathways

involving nitric oxide (NO) synthase, as well as other kinases like ERK1/2 and p38 MAPK.

However, the specific downstream signaling pathways activated by L-770644 have not been

fully elucidated in the available literature.
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Caption: Canonical β3 adrenergic receptor signaling pathway activated by L-770644.

Experimental Protocols
Detailed experimental protocols for the characterization of L-770644 are described in the

primary literature, most notably by Shih T.L., et al. (1999). Access to the full text of this

publication is recommended for a comprehensive understanding of the methodologies. The

following outlines the general principles of the key assays used.

Radioligand Binding Assay (for Receptor Affinity)
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This assay is used to determine the binding affinity of L-770644 to the β3 adrenergic receptor.

Objective: To determine the dissociation constant (Kd) or inhibition constant (Ki) of L-770644

for the β3-AR.

General Workflow:

Membrane Preparation: Isolation of cell membranes expressing the β3-AR from a suitable

cell line (e.g., CHO, HEK293) or tissue.

Incubation: Incubation of the membranes with a constant concentration of a radiolabeled

β3-AR antagonist (e.g., [¹²⁵I]-iodocyanopindolol) and varying concentrations of unlabeled

L-770644.

Separation: Separation of bound from free radioligand by rapid filtration.

Detection: Quantification of the radioactivity on the filters using a scintillation counter.

Data Analysis: Calculation of the IC50 value, which is then converted to a Ki value using

the Cheng-Prusoff equation.
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Caption: General workflow for a radioligand binding assay.

Functional Assay: Adenylyl Cyclase Activation
This assay measures the functional consequence of L-770644 binding to the β3-AR, which is

the activation of adenylyl cyclase and the production of cAMP.
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Objective: To determine the potency (EC50) and efficacy of L-770644 in activating the β3-AR

signaling pathway.

General Workflow:

Cell Culture: Use of whole cells or cell membranes expressing the human β3-AR.

Incubation: Incubation of the cells/membranes with varying concentrations of L-770644 in

the presence of ATP.

Lysis and Detection: Lysis of the cells and measurement of the accumulated cAMP using a

suitable method, such as a competitive immunoassay (e.g., HTRF, ELISA) or a reporter

gene assay.

Data Analysis: Plotting the concentration-response curve to determine the EC50 value.
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Caption: General workflow for an adenylyl cyclase activation assay.

Synthesis
A synthetic route for L-770644 has been described in the chemical literature. The synthesis

involves a multi-step process. For detailed information on the synthetic route, including

intermediates and reaction conditions, it is recommended to consult specialized chemical
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synthesis databases and the primary literature. The preparation of the dihydrochloride salt

would typically involve treating the free base with two equivalents of hydrochloric acid in a

suitable solvent.

Conclusion
L-770644 dihydrochloride is a valuable research tool for investigating the physiological and

pathophysiological roles of the β3 adrenergic receptor. Its high potency and selectivity make it

a suitable pharmacological probe for in vitro and in vivo studies. Further characterization of the

physicochemical properties of the dihydrochloride salt is warranted to facilitate its formulation

and use in various experimental settings. This document provides a summary of the currently

available data and a framework for further investigation into the properties and applications of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [L-770644 Dihydrochloride: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674094/docs#l-770644-dihydrochloride-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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